Cas no 1728-25-2 (cyclooct-2-en-1-one)

cyclooct-2-en-1-one Properties

Names and Identifiers

• 2-Cycloocten-1-one
• 2-Cyclooctenone
• cyclooct-2-ene-1-one
• Cyclooctene-3-one
• Cyclooct-2-enone
• (2Z)-2-cyclooctan-1-one
• SCHEMBL367368
• NSHQAIKRVDXIMX-XQRVVYSFSA-N
• EN300-7445216
• Cyclooctenone
• 1728-25-2
• EN300-107982
• (2Z)-cyclooct-2-en-1-one
• cyclooct-2-en-1-one
• SCHEMBL367370
• 23202-10-0
• +Expand

• MDL： MFCD00466188
• InChIKey： NSHQAIKRVDXIMX-XQRVVYSFSA-N
• Inchi： InChI=1S/C8H12O/c9-8-6-4-2-1-3-5-7-8/h4,6H,1-3,5,7H2/b6-4-
• SMILES： C1(=O)CCCCCC=C1 |c:7|

Computed Properties

• Exact Mass: 124.08886
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 124.089
• Heavy Atom Count: 9
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07
• Refractive Index: 1.468
• Boiling Point: 200.5°C at 760 mmHg
• Flash Point: 86.4°C
• Density: 0.942